Cas no 4023-81-8 (1-(4-Bromophenyl)butane-1,3-dione)

• Product Name: 1-(4-Bromophenyl)butane-1,3-dione
• CAS No: 4023-81-8
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD07772931
• CID: 925505
• PubChem ID: 432653
• Update Time: 2025-05-19

1-(4-Bromophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-1,3-butanedione
• 1-(3-bromo-phenyl)-butane-1,3-dione
• 1-(4-BROMOPHENYL)BUTANE-1,3-DIONE
• (4-Bromobenzoyl)acetone
• 4-Bromobenzoylacetone
• GIKXMINIUUFRFD-UHFFFAOYSA-N
• 1-(3-bromophenyl)butane-1,3-dione
• 1-(4-Bromo-phenyl)-butane-1,3-dione
• p-bromobenzoylacetone
• 1,3-Butanedione, 1-(4-bromophenyl)-
• 5378AB
• 1-(4-bromophenyl)-butane-1,3-dione
• NE29724
• 1-(4-Bromophenyl)-1,3-butanedione #
• 1-(4-bromophenyl
• AKOS008967114
• 4023-81-8
• A873409
• B4754
• SR-01000046620
• Z56941083
• 1-(4-bromophenyl)-butane-1, 3-dione
• SCHEMBL394576
• MFCD04619579
• CS-0095768
• EN300-07055
• SR-01000046620-1
• F11171
• AB90874
• DTXSID80330791
• AS-62254
• 1-(4-Bromophenyl)butane-1,3-dione

• MDL： MFCD07772931
• Inchi： 1S/C10H9BrO2/c1-7(12)6-10(13)8-2-4-9(11)5-3-8/h2-5H,6H2,1H3
• InChI Key： GIKXMINIUUFRFD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 239.97900
• Monoisotopic Mass: 239.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.441±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 91.0 to 95.0 deg-C
• Boiling Point: 331.7±22.0 ºC (760 Torr),
• Flash Point: 115.3±8.9 ºC,
• Refractive Index: 1.55
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 34.14000
• LogP: 2.61090
• λmax: 321(H2O)(lit.)

1-(4-Bromophenyl)butane-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-(4-Bromophenyl)butane-1,3-dione

Professional Introduction to 1-(4-Bromophenyl)butane-1,3-dione (CAS No. 4023-81-8)

1-(4-Bromophenyl)butane-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 4023-81-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic ketone features a unique structural framework that has garnered considerable attention from the scientific community due to its versatile applications and potential in drug development.

The molecular structure of 1-(4-Bromophenyl)butane-1,3-dione comprises a butane dione moiety attached to a 4-bromophenyl group. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and carbonyl groups provides multiple sites for functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, 1-(4-Bromophenyl)butane-1,3-dione has been extensively studied for its role in the development of novel pharmaceutical agents. Its structural motifs are often incorporated into molecules designed to interact with biological targets, such as enzymes and receptors. The bromophenyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a preferred choice in medicinal chemistry.

One of the most compelling aspects of 1-(4-Bromophenyl)butane-1,3-dione is its utility in constructing biologically active scaffolds. Researchers have leveraged its framework to develop compounds with potential therapeutic effects in various disease areas, including oncology, neurology, and inflammation. The dione functionality allows for further derivatization, enabling the creation of libraries of analogs that can be screened for biological activity.

The synthesis of 1-(4-Bromophenyl)butane-1,3-dione typically involves multi-step organic reactions that highlight the compound's synthetic versatility. Common methods include bromination of phenylbutanone derivatives followed by condensation reactions to introduce the dione moiety. These synthetic pathways are well-documented and have been optimized for high yield and purity, ensuring that researchers can reliably obtain the compound for their studies.

The pharmacological potential of derivatives of 1-(4-Bromophenyl)butane-1,3-dione has been explored in several preclinical studies. For instance, researchers have investigated its role as a precursor to kinase inhibitors, which are critical in targeting cancer cell proliferation. The bromine atom's ability to participate in cross-coupling reactions further extends its utility in constructing complex drug molecules.

In addition to its pharmaceutical applications, 1-(4-Bromophenyl)butane-1,3-dione has found use in materials science and agrochemical research. Its structural features make it a suitable candidate for developing novel polymers and specialty chemicals that exhibit unique properties. The compound's reactivity also allows it to serve as a building block for agrochemicals designed to enhance crop protection and yield.

The latest advancements in synthetic methodologies have further enhanced the accessibility and utility of 1-(4-Bromophenyl)butane-1,3-dione. Techniques such as flow chemistry and catalytic processes have enabled more efficient production methods, reducing costs and improving scalability. These innovations are particularly significant in drug discovery pipelines, where rapid access to high-quality intermediates is essential.

The future prospects for 1-(4-Bromophenyl)butane-1,3-dione are promising, with ongoing research focusing on expanding its applications across multiple disciplines. As our understanding of molecular interactions continues to grow, new opportunities will emerge for leveraging this versatile compound in the development of innovative solutions. Whether in pharmaceuticals or advanced materials, the contributions of CAS No. 4023-81-8 are poised to remain significant in the years ahead.